Cas no 61127-02-4 (2,4-Pentanedione, 3-[[2-methyl-5-(1-methylethenyl)cyclopentyl]methyl]-)

• Product name: 2,4-Pentanedione, 3-[[2-methyl-5-(1-methylethenyl)cyclopentyl]methyl]-
• CAS No: 61127-02-4
• MF: C₁₅H₂₄O₂
• MW: 236.34986
• CID: 491212
• PubChem ID: 71399161

2,4-Pentanedione, 3-[[2-methyl-5-(1-methylethenyl)cyclopentyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-[[2-methyl-5-(1-methylethenyl)cyclopentyl]methyl]-
• 3-[(2-methyl-5-prop-1-en-2-ylcyclopentyl)methyl]pentane-2,4-dione
• 61127-02-4
• DTXSID20820540
• 3-{[2-Methyl-5-(prop-1-en-2-yl)cyclopentyl]methyl}pentane-2,4-dione

• Inchi： InChI=1S/C15H24O2/c1-9(2)13-7-6-10(3)14(13)8-15(11(4)16)12(5)17/h10,13-15H,1,6-8H2,2-5H3
• InChI Key： AQLONONOZULITI-UHFFFAOYSA-N
• SMILES： CC1CCC(C1CC(C(=O)C)C(=O)C)C(=C)C

Computed Properties

• Exact Mass: 236.17772
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 34.14